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Compound of Interest

Compound Name: N-(3-Methoxybenzyl)oleamide

Cat. No.: B8210887 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of N-(3-
Methoxybenzyl)oleamide

Abstract
N-(3-Methoxybenzyl)oleamide, also known as MAC 18:1, is a member of the macamide

family of compounds, which are naturally occurring lipid mediators found in the Peruvian plant

Lepidium meyenii (maca).[1][2] Structurally similar to the endogenous cannabinoid

anandamide, N-(3-Methoxybenzyl)oleamide has garnered significant interest within the

scientific community for its potential neuroprotective and anticonvulsant properties.[3][4] This

technical guide provides a comprehensive overview of the physicochemical properties of N-(3-
Methoxybenzyl)oleamide, detailed experimental protocols for its synthesis and

characterization, and an examination of its biological activity, focusing on its role as an inhibitor

of Fatty Acid Amide Hydrolase (FAAH). This document is intended for researchers, scientists,

and professionals in the field of drug development.

Physicochemical Properties
N-(3-Methoxybenzyl)oleamide is a lipophilic molecule characterized by a long-chain fatty acid

(oleic acid) linked to a methoxy-substituted benzyl group via an amide bond.[3] Its physical and

chemical properties are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b8210887?utm_src=pdf-interest
https://www.benchchem.com/product/b8210887?utm_src=pdf-body
https://www.benchchem.com/product/b8210887?utm_src=pdf-body
https://www.benchchem.com/product/b8210887?utm_src=pdf-body
https://www.medchemexpress.com/n-3-methoxybenzyl-oleamide.html
https://www.biocompare.com/11119-Chemicals-and-Reagents/18352685-N-Benzyloleamide/
https://www.benchchem.com/product/b8210887?utm_src=pdf-body
https://www.mdpi.com/1420-3049/30/2/333
https://pubmed.ncbi.nlm.nih.gov/39860203/
https://www.benchchem.com/product/b8210887?utm_src=pdf-body
https://www.benchchem.com/product/b8210887?utm_src=pdf-body
https://www.benchchem.com/product/b8210887?utm_src=pdf-body
https://www.mdpi.com/1420-3049/30/2/333
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8210887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₂₆H₄₃NO₂ [2][5][6][7][8][9]

Molecular Weight 401.63 g/mol [2][5][6][7][8]

CAS Number 883715-21-7 [5][7]

Appearance
Colorless to light yellow

liquid/oil
[5][8]

Purity
Typically ≥97-99% (by

HPLC/LCMS)
[2][5][6][8]

IUPAC Name

(9Z)-N-[(3-

methoxyphenyl)methyl]octadec

-9-enamide

[5][7]

InChI Key
ZMKZIKHBSPDWEF-

KHPPLWFESA-N

Solubility

Soluble in organic solvents

such as DMSO and PEG300.

[1] Out-of-range values of logP,

logD, and logS suggest greater

solubility in non-polar

environments.[3]

Storage Conditions

Store at 2-8°C, protected from

light.[6] For long-term storage

in solvent, -80°C for 6 months

or -20°C for 1 month is

recommended.[1][5]

Experimental Protocols
Synthesis of N-(3-Methoxybenzyl)oleamide
A general method for the synthesis of N-(3-Methoxybenzyl)oleamide involves the amidation of

oleic acid or its derivatives with 3-methoxybenzylamine. The following protocol is adapted from

a similar synthesis of N-[2-(4-methoxyphenyl)ethyl]oleamide.[10]
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Materials:

Oleoyl chloride (or oleic acid with a coupling agent like DCC)

3-methoxybenzylamine

Anhydrous solvent (e.g., dichloromethane, THF)

Triethylamine or other non-nucleophilic base

Silica gel for column chromatography

Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

Dissolve oleoyl chloride in anhydrous dichloromethane under an inert atmosphere (e.g.,

nitrogen or argon).

In a separate flask, dissolve 3-methoxybenzylamine and triethylamine in anhydrous

dichloromethane.

Slowly add the oleoyl chloride solution to the amine solution at 0°C with constant stirring.

Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, wash the reaction mixture sequentially with a dilute acid solution (e.g., 1M

HCl), a saturated sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and

concentrate under reduced pressure to obtain the crude product.

Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate

gradient to yield pure N-(3-Methoxybenzyl)oleamide.

Characterization
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The identity and purity of the synthesized N-(3-Methoxybenzyl)oleamide are confirmed using

standard analytical techniques.

High-Performance Liquid Chromatography (HPLC): Purity is assessed by HPLC, often

showing a purity of 99% or higher.[6][8]

Liquid Chromatography-Mass Spectrometry (LCMS): Confirms the molecular weight of the

compound.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectra are used

to confirm the chemical structure, ensuring consistency with the expected arrangement of

protons and carbons.[5][8]

Biological Activity and Signaling Pathway
N-(3-Methoxybenzyl)oleamide is recognized for its activity within the endocannabinoid

system.[3][4] Its primary mechanism of action is the inhibition of Fatty Acid Amide Hydrolase

(FAAH), the enzyme responsible for the degradation of the endogenous cannabinoid

anandamide.[3][4][11]

By inhibiting FAAH, N-(3-Methoxybenzyl)oleamide increases the synaptic levels of

anandamide, which can then exert its neuroprotective, analgesic, and anti-inflammatory effects

through activation of cannabinoid receptors (CB1 and CB2).[3][11] This mechanism is believed

to underlie the observed anticonvulsant effects of this macamide in preclinical studies.[3][4]
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The workflow for the synthesis, purification, and analysis of N-(3-Methoxybenzyl)oleamide is

a systematic process to ensure the desired compound is produced with high purity and its

biological activity is confirmed.
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Conclusion
N-(3-Methoxybenzyl)oleamide is a promising bioactive lipid with well-defined physicochemical

properties. Its ability to inhibit the FAAH enzyme highlights its therapeutic potential, particularly

in the context of neurological disorders such as epilepsy.[3][4] The experimental protocols
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outlined in this guide provide a framework for the synthesis and characterization of this

compound, facilitating further research into its pharmacological effects and potential

applications in drug development. The continued investigation of N-(3-
Methoxybenzyl)oleamide and other macamides is crucial for unlocking their full therapeutic

value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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